N-(5-benzyl-1,3,4-thiadiazol-2-yl)pentanamide

• IUPAC Name: N-(5-benzyl-1,3,4-thiadiazol-2-yl)pentanamide
• InChI: InChI=1S/C14H17N3OS/c1-2-3-9-12(18)15-14-17-16-13(19-14)10-11-7-5-4-6-8-11/h4-8H,2-3,9-10H2,1H3,(H,15,17,18)
• InChI Key: RNFYLERDMJJUOF-UHFFFAOYSA-N
• Canonical SMILES: CCCCC(=O)NC1=NN=C(S1)CC2=CC=CC=C2
• Molecular Formula: C14H17N3OS
• Molecular Weight: 275.37 g/mol

Description

N-(5-benzyl-1,3,4-thiadiazol-2-yl)pentanamide is a compound that belongs to the class of thiadiazole derivatives Thiadiazoles are five-membered heterocyclic compounds containing two nitrogen atoms and one sulfur atom

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(5-benzyl-1,3,4-thiadiazol-2-yl)pentanamide typically involves the reaction of 5-benzyl-1,3,4-thiadiazole-2-amine with pentanoyl chloride in the presence of a base such as triethylamine. The reaction is carried out in an organic solvent like dichloromethane or chloroform at room temperature. The product is then purified by recrystallization or column chromatography.

Industrial Production Methods

While specific industrial production methods for this compound are not well-documented, the general approach would involve scaling up the laboratory synthesis. This would include optimizing reaction conditions, using larger reaction vessels, and employing continuous flow techniques to increase yield and efficiency.

Chemical Reactions Analysis

Types of Reactions

N-(5-benzyl-1,3,4-thiadiazol-2-yl)pentanamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like hydrogen peroxide or potassium permanganate.

Reduction: Reduction can be achieved using reducing agents such as lithium aluminum hydride or sodium borohydride.

Substitution: The thiadiazole ring can undergo nucleophilic substitution reactions with reagents like alkyl halides or acyl chlorides.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide in acetic acid or potassium permanganate in water.

Reduction: Lithium aluminum hydride in ether or sodium borohydride in methanol.

Substitution: Alkyl halides or acyl chlorides in the presence of a base like sodium hydride or potassium carbonate.

Major Products

Oxidation: Oxidized derivatives with additional oxygen-containing functional groups.

Reduction: Reduced derivatives with hydrogenated functional groups.

Substitution: Substituted thiadiazole derivatives with various alkyl or acyl groups.

Scientific Research Applications

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its antimicrobial and antifungal properties.

Medicine: Explored for its potential as an anticancer agent due to its ability to inhibit cell proliferation and induce apoptosis in cancer cells.

Mechanism of Action

The mechanism of action of N-(5-benzyl-1,3,4-thiadiazol-2-yl)pentanamide involves its interaction with specific molecular targets and pathways. For example, in cancer cells, it has been shown to inhibit the activity of certain enzymes and proteins involved in cell proliferation and survival. This leads to the induction of apoptosis and cell cycle arrest .

Comparison with Similar Compounds

Similar Compounds

• N-(5-benzyl-1,3,4-thiadiazol-2-yl)benzamide
• N-(5-benzyl-1,3,4-thiadiazol-2-yl)acetamide
• N-(5-benzyl-1,3,4-thiadiazol-2-yl)propionamide

Uniqueness

N-(5-benzyl-1,3,4-thiadiazol-2-yl)pentanamide is unique due to its specific structural features, which confer distinct biological activities. Its longer alkyl chain compared to similar compounds may enhance its lipophilicity and ability to interact with lipid membranes, potentially improving its bioavailability and efficacy in biological systems.